3-(2-Methoxyphenyl)piperidine hydrochloride

• IUPAC Name: 3-(2-methoxyphenyl)piperidine;hydrochloride
• InChI: InChI=1S/C12H17NO.ClH/c1-14-12-7-3-2-6-11(12)10-5-4-8-13-9-10;/h2-3,6-7,10,13H,4-5,8-9H2,1H3;1H
• InChI Key: GJZPPBBVNVVKKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCCNC2.Cl
• Molecular Formula: C12H18ClNO
• DSSTOX Substance ID: DTXSID20662846
• Molecular Weight: 227.73 g/mol
• CAS RN: 19725-12-3

Description

“3-(2-Methoxyphenyl)piperidine hydrochloride” is a chemical compound with the molecular formula C12H17NO•HCl and a molecular weight of 227.73. It is a solid substance.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of research in recent years. Various methods have been reported, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for “3-(2-Methoxyphenyl)piperidine hydrochloride” is 1S/C12H17NO.ClH/c1-14-11-6-4-5-10(9-11)12-7-2-3-8-13-12;/h4-6,9,12-13H,2-3,7-8H2,1H3;1H.

Physical And Chemical Properties Analysis

“3-(2-Methoxyphenyl)piperidine hydrochloride” is a solid substance. It should be stored at 2-8°C.

Scientific Research Applications

• Analytical Toxicology :

  • 2-Methoxydiphenidine (a derivative of 3-(2-Methoxyphenyl)piperidine) has been available as a 'research chemical' since 2013. It's a purported alternative to dissociative anesthetics like methoxetamine and ketamine. Its analysis in forensic casework is significant due to the detection of various metabolites, including hydroxy-2-MXP as the main metabolite (Elliott et al., 2015).

• Pharmacological Evaluation :

  • A study on 3-methyl-1,4-disubstituted-piperidine analgesics revealed that certain compounds within this class, including derivatives of 3-(2-Methoxyphenyl)piperidine, exhibit significant analgesic activity, particularly in relation to short-duration action (Lalinde et al., 1990).

• Antibacterial Properties :

  • Research demonstrates that certain compounds related to 3-(2-Methoxyphenyl)piperidine can selectively kill bacterial persisters that tolerate antibiotic treatment without affecting normal antibiotic-sensitive cells. This showcases its potential in addressing bacterial persistence (Kim et al., 2011).

• Antifungal and Antimicrobial Activity :

  • Synthesized derivatives of 3-(2-Methoxyphenyl)piperidine have shown potent antifungal activity against certain fungi like Aspergillus niger, highlighting its relevance in developing antifungal agents (Rameshkumar et al., 2003).

• Chemical Synthesis and Characterization :

  • Studies have focused on the synthesis, characterization, and stereochemistry of N-acyl derivatives of 3-(2-Methoxyphenyl)piperidine, contributing to a better understanding of its chemical properties and potential applications (Mohanraj & Ponnuswamy, 2018).

• Radiopharmaceuticals and Imaging :

  • Research in the field of radiopharmaceuticals includes the synthesis of specific compounds derived from 3-(2-Methoxyphenyl)piperidine for potential use in positron emission tomography (PET), aiding in neuroimaging and the study of neurotransmission (Schirrmacher et al., 2001).